Cas no 55420-10-5 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione)
55420-10-5 structure
Product Name:1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione
CAS No:55420-10-5
MF:C12H13F5N2O6
MW:376.233441114426
CID:943897
PubChem ID:312160
Update Time:2025-04-19
1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione
- DTXSID50309994
- NSC221109
- Uridine,2,3,3,3-pentafluoropropyl)-
- NSC-221109
- 55420-10-5
- 5-(2,2,3,3,3-Pentafluoropropyl)-1-pentofuranosyl-2,4(1H,3H)-pyrimidinedione
-
- Inchi: 1S/C12H13F5N2O6/c13-11(14,12(15,16)17)1-4-2-19(10(24)18-8(4)23)9-7(22)6(21)5(3-20)25-9/h2,5-7,9,20-22H,1,3H2,(H,18,23,24)
- InChI Key: UPFWNEVZNPEDKT-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(CC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O)F
Computed Properties
- Exact Mass: 376.06939
- Monoisotopic Mass: 376.06937695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 119.33
1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(2,2,3,3,3-pentafluoropropyl)pyrimidine-2,4-dione Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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